Cas no 1353854-39-3 (4-Bromo-2-cyclopropylaniline)
4-Bromo-2-cyclopropylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-cyclopropylaniline
- 4-Bromo-2-cyclopropylaniline
-
- Inchi: 1S/C9H10BrN/c10-7-3-4-9(11)8(5-7)6-1-2-6/h3-6H,1-2,11H2
- InChI Key: JANHLQKEEXWSCG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C1CC1)N
Computed Properties
- Exact Mass: 210.99966 g/mol
- Monoisotopic Mass: 210.99966 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26
- Molecular Weight: 212.09
4-Bromo-2-cyclopropylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR40778-250mg |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 95% | 250mg |
£120.00 | 2025-02-20 | |
| Apollo Scientific | OR40778-1g |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 95% | 1g |
£340.00 | 2025-02-20 | |
| Apollo Scientific | OR40778-5g |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 95% | 5g |
£1080.00 | 2025-02-20 | |
| 1PlusChem | 1P01JKSB-250mg |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 250mg |
$204.00 | 2023-12-22 | ||
| 1PlusChem | 1P01JKSB-1g |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 1g |
$528.00 | 2023-12-22 | ||
| 1PlusChem | 1P01JKSB-5g |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 5g |
$1594.00 | 2023-12-22 | ||
| A2B Chem LLC | AZ92219-250mg |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 98% | 250mg |
$193.00 | 2024-04-20 | |
| A2B Chem LLC | AZ92219-1g |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 98% | 1g |
$527.00 | 2024-04-20 | |
| A2B Chem LLC | AZ92219-5g |
4-Bromo-2-cyclopropylaniline |
1353854-39-3 | 98 | 5g |
$1589.00 | 2024-04-20 | |
| abcr | AB597839-250mg |
4-Bromo-2-cyclopropylaniline; . |
1353854-39-3 | 250mg |
€253.10 | 2025-04-21 |
4-Bromo-2-cyclopropylaniline Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-Bromo-2-cyclopropylaniline
Recent Advances in the Application of 4-Bromo-2-cyclopropylaniline (CAS: 1353854-39-3) in Chemical Biology and Pharmaceutical Research
4-Bromo-2-cyclopropylaniline (CAS: 1353854-39-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the design of small-molecule inhibitors and its potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activity, and emerging applications in medicinal chemistry.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-Bromo-2-cyclopropylaniline as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized this compound to introduce the cyclopropyl moiety, which significantly enhanced the binding affinity of the inhibitors to their target proteins. The study reported a 3-fold increase in inhibitory activity compared to analogues lacking the cyclopropyl group, underscoring the importance of this structural feature in drug design.
In another recent investigation, 4-Bromo-2-cyclopropylaniline was employed as a building block for the development of novel antimicrobial agents. The compound's unique electronic properties, conferred by the bromine substituent and cyclopropyl ring, were found to improve the compounds' penetration through bacterial cell membranes. This research, published in Bioorganic & Medicinal Chemistry Letters (2024), reported several derivatives with promising activity against drug-resistant strains of Staphylococcus aureus.
The compound's utility extends beyond traditional small-molecule drug development. A 2024 study in ACS Chemical Biology described its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules. The researchers found that the cyclopropyl group in 4-Bromo-2-cyclopropylaniline contributed to the stability of the resulting PROTACs, leading to improved pharmacokinetic properties. This application represents an exciting frontier in targeted protein degradation therapeutics.
From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 4-Bromo-2-cyclopropylaniline. A 2023 publication in Organic Process Research & Development detailed a scalable, cost-effective synthesis with improved yield and purity. The new method employs a palladium-catalyzed cyclopropanation step that reduces byproduct formation, addressing previous challenges in large-scale production of this valuable intermediate.
Looking forward, the unique properties of 4-Bromo-2-cyclopropylaniline continue to inspire innovative applications in drug discovery. Current research directions include its use in covalent inhibitor design, where the bromine moiety serves as a handle for selective protein modification, and in the development of radiopharmaceuticals, taking advantage of the bromine isotope for imaging applications. These emerging applications suggest that this compound will remain an important tool in chemical biology and pharmaceutical research for years to come.
1353854-39-3 (4-Bromo-2-cyclopropylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)